Cas no 54199-54-1 (1H-2-Benzothiopyran-1-thione, 3-phenyl-)

• Product Name: 1H-2-Benzothiopyran-1-thione, 3-phenyl-
• CAS No: 54199-54-1
• MF: C₁₅H₁₀S₂
• MW: 254.369901180267
• CID: 355194
• PubChem ID: 12577354
• Update Time: 2025-04-19

1H-2-Benzothiopyran-1-thione, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzothiopyran-1-thione, 3-phenyl-
• 3-phenylisothiochromene-1-thione
• 3-Phenyl-1H-2-benzothiopyran-1-thione
• DTXSID80503165
• 54199-54-1

• Inchi： 1S/C15H10S2/c16-15-13-9-5-4-8-12(13)10-14(17-15)11-6-2-1-3-7-11/h1-10H
• InChI Key： SNYYGOQNNXIOMY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2C=C1C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 254.0225
• Monoisotopic Mass: 254.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromenes